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Compound of Interest

Compound Name: Aranidipine, (S)-

Cat. No.: B12735440

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the core physicochemical
properties of (S)-Aranidipine, the pharmacologically active enantiomer of Aranidipine.
Aranidipine is a potent dihydropyridine calcium channel blocker used in the management of
hypertension.[1][2] While often supplied as a racemate, the (S)-enantiomer is reported to be
150 times more active than the (R)-enantiomer, making its specific properties crucial for
targeted research and development.[3] This guide consolidates essential data, outlines
standardized experimental protocols, and visualizes key mechanisms to support laboratory

applications.

Physicochemical and Chemical Identity

(S)-Aranidipine's identity and fundamental properties are summarized below. Data primarily
corresponds to the racemic mixture, (£)-Aranidipine, unless specified otherwise, due to its
common use and availability in literature.

Table 1: Summary of Physicochemical Properties of Aranidipine
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Property Value Source(s)
3-0O-methyl 5-O-(2-oxopropyl)
2,6-dimethyl-4-(2-

IUPAC Name nitrophenyl)-1,4- [4]

dihydropyridine-3,5-

dicarboxylate

CAS Registry Number

86780-90-7 (Racemic Mixture)

[315](6]

Molecular Formula C19H20N207 [2][3][6]

Molecular Weight 388.37 g/mol [51[6]
Light yellow to yellow solid;

Appearance Yellow prisms from ethyl [51[7]
acetate/hexane

Melting Point 155 °C [5]

Water Solubility

0.0112 mg/mL (Predicted)

[8]

logP (Octanol/Water)

2.71 (Predicted)

[8]

pKa (Strongest Acidic)

16.8 (Predicted)

[8]

pKa (Strongest Basic)

-6.6 (Predicted)

[8]

Solubility Profile

The solubility of a compound is critical for designing in vitro assays and formulating in vivo

delivery systems. Aranidipine is characterized by poor aqueous solubility.

Table 2: Solubility Data for Aranidipine
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Solubility /
Solvent . Notes Source(s)
Concentration
Predicted value:
Water Insoluble [8]

0.0112 mg/mL

Dimethyl Sulfoxide
(DMSO)

125 mg/mL (321.86
mM)

Requires sonication;
use newly opened,
hygroscopic DMSO

for best results.

10% DMSO / 40%
PEG300 / 5% Tween-
80 / 45% Saline

> 2.08 mg/mL (5.36
mM)

Yields a clear solution.
Recommended for in [7]

vivo studies.

10% DMSO / 90%
Corn Ol

> 2.08 mg/mL (5.36
mM)

Yields a clear solution.
Recommended for in [7]

vivo studies.

Note: For in vivo experiments, it is recommended that working solutions are prepared freshly

on the day of use as the compound can be unstable in solution.[7]

Experimental Protocols & Workflows

Standardized protocols are essential for reproducing and comparing experimental results. The

following sections detail common methodologies for determining key physicochemical

parameters.

The shake-flask method is a widely recognized and reliable technique for measuring the

thermodynamic solubility of a compound.[9]

Methodology:

e Preparation: Add an excess amount of solid (S)-Aranidipine to a vial containing a precise

volume of the desired aqueous buffer (e.g., phosphate-buffered saline, pH 7.4). The

presence of visible solid material is necessary to ensure saturation.[9][10]
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Equilibration: Seal the vials and place them in a shaker or agitator within a temperature-
controlled environment (e.g., 25 °C or 37 °C). Agitate the samples for a sufficient period
(typically 24-72 hours) to ensure equilibrium is reached between the solid and dissolved
states.[10][11]

Phase Separation: After equilibration, cease agitation and allow the suspension to settle.
Separate the undissolved solid from the saturated solution via centrifugation at high speed or
filtration using a low-binding filter (e.g., 0.22 um PVDF).[10][12]

Quantification: Carefully collect an aliquot of the clear supernatant. Dilute the aliquot with a
suitable solvent to a concentration within the linear range of a pre-established calibration

curve.

Analysis: Analyze the concentration of (S)-Aranidipine in the diluted sample using a validated
analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV
detection or Liquid Chromatography-Mass Spectrometry (LC-MS).[11]

Calculation: Calculate the original concentration in the saturated solution by accounting for
the dilution factor. The result is the equilibrium solubility.
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Workflow: Shake-Flask Solubility Determination )

Add excess (S)-Aranidipine
to aqueous buffer

'

Seal vial and agitate at
constant temperature (24-72h)

'

Separate solid via
centrifugation or filtration

'

Collect and dilute
clear supernatant

'

Quantify concentration
via HPLC or LC-MS

l

Calculate equilibrium solubility
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4 Workflow: LogP Determination

Prepare pre-saturated
n-octanol and water phases

'

Dissolve (S)-Aranidipine in
aqueous phase at known concentration

'

Mix phases and shake
to reach equilibrium

'

Separate the two phases
(centrifugation)

'

Measure final concentration
in the aqueous phase (Cw)

'

Calculate concentration in octanol (Co)
and compute LogP = log(Co/Cw)
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(S)-Aranidipine

/Signaling Pathway of (S)-Aranidipine in Vascular Smooth Muscle\
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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